Cas no 2172051-87-3 (1-{4-amino-4-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one)
1-{4-amino-4-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-{4-amino-4-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one
- EN300-1626727
- 2172051-87-3
- 1-{4-amino-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-1-yl}-2,2,2-trifluoroethan-1-one
-
- Inchi: 1S/C14H21F3N4O/c1-9(2)11-10(8-20(3)19-11)13(18)4-6-21(7-5-13)12(22)14(15,16)17/h8-9H,4-7,18H2,1-3H3
- InChI Key: OCNNAXFSYYDAHJ-UHFFFAOYSA-N
- SMILES: FC(C(N1CCC(C2=CN(C)N=C2C(C)C)(CC1)N)=O)(F)F
Computed Properties
- Exact Mass: 318.16674579g/mol
- Monoisotopic Mass: 318.16674579g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 64.2Ų
1-{4-amino-4-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1626727-0.05g |
1-{4-amino-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-1-yl}-2,2,2-trifluoroethan-1-one |
2172051-87-3 | 0.05g |
$1452.0 | 2023-06-04 | ||
| Enamine | EN300-1626727-0.1g |
1-{4-amino-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-1-yl}-2,2,2-trifluoroethan-1-one |
2172051-87-3 | 0.1g |
$1521.0 | 2023-06-04 | ||
| Enamine | EN300-1626727-0.25g |
1-{4-amino-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-1-yl}-2,2,2-trifluoroethan-1-one |
2172051-87-3 | 0.25g |
$1591.0 | 2023-06-04 | ||
| Enamine | EN300-1626727-0.5g |
1-{4-amino-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-1-yl}-2,2,2-trifluoroethan-1-one |
2172051-87-3 | 0.5g |
$1660.0 | 2023-06-04 | ||
| Enamine | EN300-1626727-1.0g |
1-{4-amino-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-1-yl}-2,2,2-trifluoroethan-1-one |
2172051-87-3 | 1g |
$1729.0 | 2023-06-04 | ||
| Enamine | EN300-1626727-2.5g |
1-{4-amino-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-1-yl}-2,2,2-trifluoroethan-1-one |
2172051-87-3 | 2.5g |
$3389.0 | 2023-06-04 | ||
| Enamine | EN300-1626727-5.0g |
1-{4-amino-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-1-yl}-2,2,2-trifluoroethan-1-one |
2172051-87-3 | 5g |
$5014.0 | 2023-06-04 | ||
| Enamine | EN300-1626727-10.0g |
1-{4-amino-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-1-yl}-2,2,2-trifluoroethan-1-one |
2172051-87-3 | 10g |
$7435.0 | 2023-06-04 | ||
| Enamine | EN300-1626727-50mg |
1-{4-amino-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-1-yl}-2,2,2-trifluoroethan-1-one |
2172051-87-3 | 50mg |
$1452.0 | 2023-09-22 | ||
| Enamine | EN300-1626727-100mg |
1-{4-amino-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]piperidin-1-yl}-2,2,2-trifluoroethan-1-one |
2172051-87-3 | 100mg |
$1521.0 | 2023-09-22 |
1-{4-amino-4-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 1-{4-amino-4-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one
Introduction to Compound with CAS No. 2172051-87-3 and Its Applications in Chemical Biology
The compound with the CAS number 2172051-87-3 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. Its molecular structure, characterized by a complex arrangement of functional groups, makes it a promising candidate for various biological and pharmaceutical applications. The compound is formally known as 1-{4-amino-4-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one, which reflects its intricate chemical composition and potential biological activity.
This introduction aims to provide a comprehensive overview of the compound, focusing on its chemical properties, potential biological functions, and recent advancements in research that highlight its significance. By examining the structure and behavior of this molecule, we can better understand its role in modern pharmaceutical development and how it contributes to the broader field of chemical biology.
The molecular framework of 1-{4-amino-4-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one consists of several key functional groups that contribute to its unique properties. The presence of a pyrazole ring substituted with an amino group, a methyl group, and an isopropyl group at the 3-position, along with a piperidine ring linked to the pyrazole moiety via a nitrogen atom, creates a complex three-dimensional structure. This structural complexity not only influences the compound's solubility and stability but also its interaction with biological targets.
The trifluoroethyl group at the 1-position of the ketone moiety adds another layer of functionality, enhancing the compound's potential bioactivity. Fluorine atoms are known for their ability to modulate metabolic pathways and binding affinities, making this modification particularly valuable in drug design. The overall structure suggests that this compound may exhibit properties such as enzyme inhibition or receptor binding, which are crucial for therapeutic applications.
In recent years, there has been growing interest in developing small molecules that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The compound with CAS No. 2172051-87-3 has shown promise in preliminary studies as a potential lead for drug discovery. Its unique structural features make it a versatile scaffold for further chemical modifications, allowing researchers to fine-tune its biological activity.
One of the most exciting aspects of this compound is its potential role in targeting specific enzymes or receptors that are implicated in disease pathways. For instance, studies have indicated that molecules with similar structural motifs may interact with kinases or other enzymes involved in cell signaling. By understanding these interactions at a molecular level, researchers can develop more effective therapeutic strategies.
The synthesis of 1-{4-amino-4-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one presents both challenges and opportunities for chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as transition metal-catalyzed reactions and flow chemistry have been particularly useful in facilitating the synthesis of such intricate structures.
The pharmacokinetic properties of this compound are also an important consideration in its development as a potential drug candidate. Factors such as solubility, metabolic stability, and bioavailability must be carefully evaluated to ensure that it can reach its target site effectively within the body. Computational modeling and experimental studies are often employed to predict and optimize these properties.
In conclusion, the compound with CAS No. 2172051-87-3 represents a significant advancement in the field of chemical biology. Its complex structure and unique functional groups make it a promising candidate for further research and development. As our understanding of biological pathways continues to grow, molecules like this one will play an increasingly important role in the discovery and development of new therapeutics.
2172051-87-3 (1-{4-amino-4-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)